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Compound of Interest

TCO-PEG3-amide-C3-
Compound Name:
triethoxysilane

Cat. No.: B15061906

Get Quote

\ J

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TCO-PEG3-amide-C3-triethoxysilane. The
following procedural guidance outlines personal protective equipment, operational handling,
and disposal plans to ensure laboratory safety and proper management of this chemical.

Chemical and Physical Properties

A summary of the key properties for TCO-PEG3-amide-C3-triethoxysilane is provided below.
This information is critical for safe handling and storage.
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Property Value Source

) TCO-PEG3-amide-C3-
Chemical Name _ _ BroadPharm
triethoxysilane

CAS Number 2250217-32-2 BroadPharm
Molecular Formula C27H52N209Si BroadPharm
Molecular Weight 576.8 g/mol BroadPharm
Purity >95% BroadPharm
Appearance Colorless to slightly yellow oil Vector Labs[1]

- Soluble in DMSO, DMF, DCM,
Solubility BroadPharm([2], Vector Labs[1]
THF, Chloroform

Storage Conditions -20°C, Desiccate BroadPharm[2], Vector Labs[1]
o - Ambient Temperature or Dry
Shipping Conditions | BroadPharm[2], Vector Labs[1]
ce

Personal Protective Equipment (PPE)

Due to the reactive nature of the triethoxysilane group, which is sensitive to moisture, and to
minimize exposure to the chemical, the following personal protective equipment is mandatory.

[3114]
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PPE Category Required Equipment Specifications

Tightly fitting safety goggles
] Safety Goggles and Face )
Eye and Face Protection —_ and a face shield must be
ie
worn.[3]

Use nitrile or neoprene gloves.
Chemical-Resistant Gloves, A flame-retardant lab coat and

Skin Protection )
Lab Coat, Closed-Toe Shoes closed-toe shoes are required.

[3]

All handling of TCO-PEG3-
amide-C3-triethoxysilane must
Respiratory Protection Chemical Fume Hood be conducted in a well-

ventilated chemical fume hood.

[3]05]

Operational Plan: Step-by-Step Handling Protocol

Given the moisture-sensitive nature of the triethoxysilane moiety, it is crucial to handle TCO-
PEG3-amide-C3-triethoxysilane in a controlled, inert atmosphere to prevent degradation.[4]

Preparation:
e Ensure the chemical fume hood is clean and operational.

o Prepare all necessary glassware and equipment, ensuring they are dry, either by oven-drying
or flame-drying under vacuum.

o Gather all required anhydrous solvents and reagents.
» Don all required personal protective equipment before handling the chemical.
Handling:

o Allow the container of TCO-PEG3-amide-C3-triethoxysilane to equilibrate to room
temperature before opening to prevent condensation of moisture from the air.

« If possible, conduct all transfers inside a glove box with an inert atmosphere.[4]
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« If a glove box is not available, use air-sensitive handling techniques, such as working under
a positive pressure of an inert gas (e.g., argon or nitrogen).

e Use dry syringes or cannulas for transferring the chemical.
 If weighing is necessary, do so in a tared, sealed container.

e Once the desired amount is dispensed, securely seal the main container, preferably under
an inert atmosphere, and store it at the recommended temperature of -20°C.[2]

Experimental Workflow Diagram
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Caption: Workflow for handling moisture-sensitive TCO-PEG3-amide-C3-triethoxysilane.

Disposal Plan

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15061906/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-tco-peg3-amide-c3-triethoxysilane
https://www.benchchem.com/product/b15061906/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-tco-peg3-amide-c3-triethoxysilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15061906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper disposal of TCO-PEG3-amide-C3-triethoxysilane and any associated waste is critical
to ensure laboratory and environmental safety.

Waste Segregation and Collection:

o Unused/Expired Reagent: Do not attempt to neutralize the pure reagent. It should be
disposed of in its original container, clearly labeled as "Hazardous Waste: TCO-PEG3-
amide-C3-triethoxysilane".[5]

o Contaminated Materials: Any materials contaminated with the reagent (e.g., pipette tips,
gloves, paper towels) should be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Reaction Waste: The primary method for disposal of small quantities of silane waste is
through controlled hydrolysis.[3]

o Quench the reaction mixture carefully with a suitable protic solvent (e.g., isopropanol)
under an inert atmosphere and at a low temperature to control the reaction rate.

o The resulting mixture, containing less reactive siloxanes, should be collected in a
designated container for halogenated or non-halogenated organic waste, depending on
the solvents used.[3]

Storage and Disposal:

o Store all waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area, away from incompatible materials.[5]

o Arrange for pickup and disposal through a licensed hazardous waste disposal service.
Provide them with the Safety Data Sheet (SDS) or a detailed chemical inventory of the
waste.[5]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15061906/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-tco-peg3-amide-c3-triethoxysilane
https://www.benchchem.com/product/b15061906?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15061906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. vectorlabs.com [vectorlabs.com]

e 2. TCO-PEG3-triethoxysilane, 2250217-32-2 | BroadPharm [broadpharm.com]
e 3. benchchem.com [benchchem.com]

e 4. ccc.chem.pitt.edu [ccc.chem.pitt.edul]

e 5. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for TCO-PEG3-
amide-C3-triethoxysilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15061906/docs#essential-safety-and-operational-
guide-for-tco-peg3-amide-c3-triethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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